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Compound of Interest

Compound Name: PF-04447943

Cat. No.: B8664468 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides a comprehensive, step-by-

step procedure for the safe disposal of PF-04447943, a potent and selective

phosphodiesterase 9A (PDE9A) inhibitor. Given that a specific Safety Data Sheet (SDS) with

detailed disposal instructions is not publicly available, PF-04447943 should be treated as a

potentially hazardous chemical of unknown toxicity. Adherence to your institution's

Environmental Health and Safety (EHS) guidelines is mandatory.

I. Chemical and Safety Data
Below is a summary of the known properties of PF-04447943. This information is crucial for

safe handling and in the event of a spill.
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Property Value Citation

Chemical Name

6-((3S,4S)-4-methyl-1-

(pyrimidin-2-

ylmethyl)pyrrolidin-3-yl)-1-

(tetrahydro-2H-pyran-4-yl)-1H-

pyrazolo[3,4-d]pyrimidin-4(5H)-

one

[1]

CAS Number 1082744-20-4 [1]

Molecular Formula C₂₀H₂₅N₇O₂ [1]

Molecular Weight 395.46 g/mol [1]

Appearance Off-white solid [1]

Solubility DMSO: 50 mg/mL [1]

Storage Temperature -20°C [1]

Known Hazards
WGK 3 (severe hazard to

water)
[1]

Storage Class 13 - Non Combustible Solids [1]

II. Personal Protective Equipment (PPE)
Due to the unknown hazard profile of PF-04447943, it is critical to handle it as a particularly

hazardous substance. Always wear the following PPE:

Safety Goggles: To protect against splashes.

Lab Coat: To prevent skin contact.

Chemically Resistant Gloves: To avoid direct contact with the compound.

All handling of PF-04447943 should be conducted in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[2]

III. Step-by-Step Disposal Procedure
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The disposal of novel research chemicals like PF-04447943 must be managed through your

institution's hazardous waste program.[2] Under no circumstances should this chemical be

disposed of down the drain or in regular trash.[2]

Waste Segregation:

Solid Waste: All contaminated materials such as weigh paper, pipette tips, tubes, and

gloves should be collected in a designated hazardous solid chemical waste container.[2]

Liquid Waste: Any residual powder or unused stock solutions should be disposed of as

liquid hazardous waste.[2] Do not mix with other incompatible waste streams.

Waste Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "PF-04447943," and any known hazard information.[3]

Include the Principal Investigator's name and lab location.[2]

On-Site Accumulation:

Store waste containers in a designated and secure Satellite Accumulation Area (SAA)

within the laboratory.[2]

Ensure containers are kept tightly closed except when adding waste and are within

secondary containment to prevent spills.[2][3]

Arrange for Disposal:

Follow your institution's specific procedures for requesting a chemical waste pickup from

the EHS department.[2]

Provide them with all available information about the compound.

IV. Spill Response
In the event of a spill, treat it as a major incident:
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Evacuate the immediate area.

Notify your supervisor and institutional EHS department.

Follow their specific procedures for hazardous chemical spills.[2]

Visualizing the Disposal Workflow
To further clarify the proper disposal procedure, the following diagrams illustrate the logical

workflow and key decision points.
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Caption: Disposal Workflow for PF-04447943.
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Caption: Spill Response Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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